Cas no 2248209-33-6 ((2S)-2-Cycloheptylpropan-1-ol)

• Product Name: (2S)-2-Cycloheptylpropan-1-ol
• CAS No: 2248209-33-6
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• CID: 6093844
• PubChem ID: 137940320
• Update Time: 2025-07-21

(2S)-2-Cycloheptylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-Cycloheptylpropan-1-ol
• 2248209-33-6
• EN300-6507367

• Inchi： 1S/C10H20O/c1-9(8-11)10-6-4-2-3-5-7-10/h9-11H,2-8H2,1H3/t9-/m1/s1
• InChI Key： TULHILAAOXONNC-SECBINFHSA-N
• SMILES： OC[C@@H](C)C1CCCCCC1

Computed Properties

• Exact Mass: 156.151415257g/mol
• Monoisotopic Mass: 156.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 93
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-2-Cycloheptylpropan-1-ol

Chemical Profile of (2S)-2-Cycloheptylpropan-1-ol (CAS No. 2248209-33-6)

(2S)-2-Cycloheptylpropan-1-ol, identified by the CAS number 2248209-33-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This chiral alcohol, characterized by its cycloheptyl substituent, has garnered attention due to its unique structural properties and potential applications in drug development and synthetic chemistry.

The compound belongs to the class of secondary alcohols, featuring a propan-1-ol backbone with a cycloheptyl group attached to the second carbon atom. The (S) configuration at the stereogenic center adds another layer of complexity, making it a valuable building block for enantioselective synthesis. Its molecular formula, C₁₁H₂₁O, underscores its relatively large size compared to simpler alcohols, which can influence its solubility, reactivity, and biological interactions.

In recent years, there has been growing interest in the applications of such complex alcohols in pharmaceuticals. The cycloheptyl moiety is particularly noteworthy as it can serve as a pharmacophore in drug design, contributing to improved binding affinity and selectivity. For instance, derivatives of this compound have been explored in the development of novel therapeutic agents targeting neurological disorders. The (S)-configuration is often preferred in drug candidates due to its favorable pharmacokinetic properties and reduced side effects.

One of the most compelling aspects of (2S)-2-cycloheptylpropan-1-ol is its utility in asymmetric synthesis. Chiral auxiliaries and catalysts can be employed to achieve high enantiomeric purity, which is crucial for pharmaceutical applications where the wrong enantiomer can lead to diminished efficacy or adverse effects. Researchers have demonstrated that this compound can be effectively used in cross-coupling reactions, hydrogenation processes, and other transformations that require precise stereocontrol.

The chemical reactivity of (2S)-2-cycloheptylpropan-1-ol is another area of active investigation. The presence of the hydroxyl group makes it a versatile intermediate for further functionalization. For example, it can be oxidized to form ketones or esters, or reduced to alkanes under specific conditions. These transformations are essential for constructing more complex molecules with tailored properties for pharmaceutical use.

Recent studies have also highlighted the potential of this compound in material science applications. Its unique structural features make it a candidate for polymer modification and the development of novel materials with enhanced mechanical or thermal properties. Additionally, the chiral nature of (2S)-2-cycloheptylpropan-1-ol could be exploited in the creation of liquid crystals or other optically active materials.

The synthesis of (2S)-2-cycloheptylpropan-1-ol presents its own challenges due to its complex structure. However, advances in synthetic methodologies have made it more accessible than ever before. Catalytic hydrogenation and enzymatic resolution techniques have been particularly effective in achieving high yields and enantiomeric purity. These methods align with the growing trend toward green chemistry principles, minimizing waste and reducing environmental impact.

In conclusion, (2S)-2-cycloheptylpropan-1-ol (CAS No. 2248209-33-6) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique structure, chiral configuration, and chemical reactivity make it a valuable asset for researchers seeking to develop novel therapeutic agents and advanced materials. As synthetic chemistry continues to evolve, the applications of such complex alcohols are likely to expand even further.